4-({3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}sulfonyl)morpholine

• IUPAC Name: 4-[3-[(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxymethyl]pyrrolidin-1-yl]sulfonylmorpholine
• InChI: InChI=1S/C17H24N6O4S/c24-28(25,21-7-9-26-10-8-21)22-6-5-13(11-22)12-27-16-4-3-15-18-19-17(14-1-2-14)23(15)20-16/h3-4,13-14H,1-2,5-12H2
• InChI Key: BYORHGVJPQPUKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C3N2N=C(C=C3)OCC4CCN(C4)S(=O)(=O)N5CCOCC5
• Molecular Formula: C17H24N6O4S
• Molecular Weight: 408.5 g/mol

Description

The compound “4-({3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}sulfonyl)morpholine” is a complex organic molecule. It contains several functional groups and rings, including a cyclopropyl group, a 1,2,4-triazolo[4,3-b]pyridazine ring, a pyrrolidine ring, and a morpholine ring. The compound is likely to have significant biological activity due to the presence of these functional groups and rings.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact synthetic route would depend on the starting materials and the desired route of synthesis. Unfortunately, specific synthetic routes for this compound were not found in the available resources.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The 1,2,4-triazolo[4,3-b]pyridazine ring is a fused ring system that includes a triazole ring and a pyridazine ring. The cyclopropyl group, pyrrolidine ring, and morpholine ring are all separate from this fused ring system.

Mechanism of Action

Target of Action

The primary target of this compound is Shikimate dehydrogenase , an essential protein for the biosynthesis of the chorismate end product . This protein is a highly promising therapeutic target, especially for the discovery and development of new-generation anti-TB agents .

Mode of Action

The compound interacts with its target, Shikimate dehydrogenase, by inhibiting its activity . This inhibition disrupts the normal function of the protein, leading to a decrease in the production of chorismate, a key component in several biochemical pathways .

Biochemical Pathways

The inhibition of Shikimate dehydrogenase affects the shikimate pathway, which is responsible for the biosynthesis of chorismate . Chorismate is a precursor to several essential metabolites, including aromatic amino acids and vitamins. Therefore, the inhibition of this pathway can have significant downstream effects, disrupting the normal metabolic processes of the cell .

Result of Action

The result of the compound’s action is a disruption in the normal metabolic processes of the cell due to the inhibition of Shikimate dehydrogenase . This leads to a decrease in the production of chorismate and its downstream metabolites, potentially leading to cell death .